Cas no 1247488-59-0 (4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine)

4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine structure
1247488-59-0 structure
Product Name:4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine
CAS No:1247488-59-0
MF:C8H8BrN5
MW:254.086619377136
CID:5708484
PubChem ID:62700864
Update Time:2023-11-24

4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1247488-59-0
    • EN300-1106836
    • AKOS011995770
    • 4-BROMO-1-(PYRIMIDIN-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
    • 4-bromo-1-[(pyrimidin-2-yl)methyl]-1H-pyrazol-3-amine
    • 4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine
    • Inchi： 1S/C8H8BrN5/c9-6-4-14(13-8(6)10)5-7-11-2-1-3-12-7/h1-4H,5H2,(H2,10,13)
    • InChI Key： NZMBQBURLCZAHY-UHFFFAOYSA-N
    • SMILES： BrC1C(N)=NN(C=1)CC1N=CC=CN=1

Computed Properties

  • Exact Mass: 252.99631g/mol
  • Monoisotopic Mass: 252.99631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.6Ų

4-bromo-1-(pyrimidin-2-yl)methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1106836-0.05g
4-bromo-1-[(pyrimidin-2-yl)methyl]-1H-pyrazol-3-amine
 1247488-59-0 95%
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 $827.0 2023-10-27
Enamine
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Enamine
EN300-1106836-0.25g
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 1247488-59-0 95%
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 $906.0 2023-10-27
Enamine
EN300-1106836-0.5g
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 1247488-59-0 95%
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Enamine
EN300-1106836-1.0g
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 $1299.0 2023-06-10
Enamine
EN300-1106836-2.5g
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 1247488-59-0 95%
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 $1931.0 2023-10-27
Enamine
EN300-1106836-5.0g
4-bromo-1-[(pyrimidin-2-yl)methyl]-1H-pyrazol-3-amine
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Enamine
EN300-1106836-10.0g
4-bromo-1-[(pyrimidin-2-yl)methyl]-1H-pyrazol-3-amine
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Enamine
EN300-1106836-1g
4-bromo-1-[(pyrimidin-2-yl)methyl]-1H-pyrazol-3-amine
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Enamine
EN300-1106836-5g
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 1247488-59-0 95%
5g
 $2858.0 2023-10-27

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